(4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde

• Molecular Formula: C9H7ClO2
• Molecular Weight: 182.60 g/mol
• IUPAC Name: 2-(4-chloro-3-methylphenyl)-2-oxoacetaldehyde
• InChI: InChI=1S/C9H7ClO2/c1-6-4-7(9(12)5-11)2-3-8(6)10/h2-5H,1H3
• InChI Key: DUNABDHELCXJLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)C=O)Cl

Description

(4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde is an α-oxoaldehyde derivative characterized by a phenyl ring substituted with a chlorine atom at the para position and a methyl group at the meta position. Its molecular formula is C₉H₇ClO₂, with an average molecular mass of 182.61 g/mol (monoisotopic mass: 182.0078) . Its Safety Data Sheet (SDS) under UN GHS Revision 8 highlights acute toxicity hazards (oral, dermal, inhalation) and recommends stringent handling protocols .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde typically involves the chlorination of 3-methylphenol followed by oxidation. The chlorination is carried out using chlorine gas in the presence of a catalyst such as ferric chloride. The resulting 4-chloro-3-methylphenol is then subjected to oxidation using reagents like potassium permanganate or chromium trioxide to yield (4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors to ensure efficient mixing and reaction control. The reaction conditions are optimized to achieve high yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde undergoes various chemical reactions, including:

Oxidation: It can be further oxidized to form compounds such as hydroquinones and benzoquinones.

Reduction: Reduction reactions can convert the oxo group to a hydroxyl group, forming alcohol derivatives.

Substitution: The chloro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Sodium hydroxide, potassium tert-butoxide.

Major Products Formed

Oxidation: Hydroquinones, benzoquinones.

Reduction: Alcohol derivatives.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

Medicinal Chemistry

Antimicrobial Activity
Research has shown that derivatives of (4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde exhibit significant antimicrobial properties. A study demonstrated that certain synthesized compounds displayed effective antibacterial activity against both Gram-positive and Gram-negative bacteria. For instance, the Minimum Inhibitory Concentration (MIC) values for these compounds were comparable to standard antibiotics, indicating their potential as antimicrobial agents in clinical settings .

Anticancer Properties
The compound has been evaluated for its anticancer activity through various synthetic derivatives. For example, derivatives containing the (4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde structure were tested against several cancer cell lines, showing promising cytotoxic effects. The following table summarizes the IC50 values observed for different derivatives:

Compound	Cell Line	IC50 (µM)
Compound A	MCF7 (breast cancer)	1.88
Compound B	A549 (lung cancer)	26
Compound C	HepG2 (liver cancer)	0.74 mg/mL

These findings suggest that modifications to the basic structure can enhance anticancer activity, making it a candidate for further development in cancer therapeutics .

Organic Synthesis

Building Block in Synthesis
(4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde serves as an important intermediate in the synthesis of various organic compounds. Its reactivity allows it to participate in multiple chemical reactions, including condensation and cyclization processes. For example, it has been utilized in the synthesis of Schiff bases, which are known for their biological activities .

Synthesis of Novel Compounds
Recent studies have focused on using (4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde to create novel compounds with enhanced properties. One notable synthesis involved its reaction with different amines to produce a series of new derivatives that were subsequently evaluated for biological activity. The versatility of this compound makes it a valuable tool in the development of new pharmaceuticals .

Material Science

Use in Polymer Chemistry
The compound has applications in material science, particularly in the development of polymers and coatings. Its phenolic structure contributes to the thermal stability and mechanical strength of polymer matrices. Research indicates that incorporating (4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde into polymer formulations can enhance their performance characteristics, such as resistance to degradation and improved adhesion properties .

Case Studies

Case Study 1: Antimicrobial Evaluation
A comprehensive study evaluated several derivatives of (4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde for their antimicrobial efficacy against common pathogens. The results highlighted a specific derivative that exhibited an MIC value significantly lower than that of standard antibiotics, suggesting its potential as a new antimicrobial agent.

Case Study 2: Anticancer Activity Assessment
In another case study, researchers synthesized a series of compounds based on (4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde and assessed their anticancer properties using various cell lines. The findings revealed that certain modifications led to compounds with enhanced cytotoxicity, indicating a promising avenue for developing new anticancer therapies.

Mechanism of Action

The mechanism of action of (4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde involves its interaction with cellular components. It can induce cytoplasmic leakage in bacteria, disrupting membrane permeability to ions such as potassium and phosphate . This disruption leads to the dissipation of the proton motive force, uncoupling respiration from ATP synthesis, and ultimately causing cell death.

Comparison with Similar Compounds

Substituent Variations in Phenylglyoxal Derivatives

The reactivity and physicochemical properties of phenylglyoxal derivatives are highly dependent on substituent patterns. Below is a comparative analysis with closely related compounds:

Compound	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
(4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde	Cl (para), CH₃ (meta)	C₉H₇ClO₂	182.61	High reactivity in crosslinking; acute toxicity (GHS Category 3)
(4-Fluorophenyl)-oxo-acetaldehyde	F (para)	C₈H₅FO₂	152.12	Enhanced electron-withdrawing effects; used in fluorinated drug intermediates
3-Methoxyphenylglyoxal hydrate	OCH₃ (meta)	C₉H₁₀O₄	194.18	Solubility in polar solvents; used as a carbonyl source in heterocyclic synthesis
(4-Methoxyphenyl)-oxo-acetaldehyde oxime	OCH₃ (para), oxime group	C₉H₉NO₃	179.17	Stabilized via oxime formation; lower toxicity compared to aldehydes

Key Observations :

• Electron-withdrawing substituents (e.g., Cl, F) increase electrophilicity at the carbonyl group, enhancing reactivity in nucleophilic additions. For instance, (4-Fluorophenyl)-oxo-acetaldehyde is utilized in synthesizing fluorinated bioactive molecules due to its strong inductive effects .
• Electron-donating groups (e.g., OCH₃) reduce electrophilicity but improve solubility. 3-Methoxyphenylglyoxal hydrate is preferred in aqueous-phase reactions .
• Oxime derivatives (e.g., (4-Methoxyphenyl)-oxo-acetaldehyde oxime) exhibit reduced toxicity and improved stability, making them safer for laboratory handling .

Biological Activity

(4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde, a compound with notable structural attributes, has garnered attention for its potential biological activities. This article provides a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, relevant case studies, and research findings.

Chemical Structure and Properties

The molecular formula of (4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde is $C_9H_9ClO$, with a molecular weight of 172.62 g/mol. The presence of the chloro and methyl groups on the phenyl ring contributes to its unique chemical reactivity and biological properties.

Property	Value
Molecular Formula	C9H9ClO
Molecular Weight	172.62 g/mol
IUPAC Name	(4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde

The biological activity of (4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde can be attributed to several mechanisms:

• Enzyme Inhibition : The compound has been shown to inhibit various enzymes, including cyclooxygenase (COX) and lipoxygenases (LOX), which are involved in inflammatory pathways. This inhibition can lead to reduced inflammation and pain relief.
• Antioxidant Activity : Preliminary studies suggest that this compound exhibits antioxidant properties, potentially protecting cells from oxidative stress by scavenging free radicals.
• Cytotoxic Effects : Research indicates that (4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde may possess cytotoxic effects against certain cancer cell lines, including breast cancer (MCF-7) and lung cancer cells.

Cytotoxicity Studies

A study evaluated the cytotoxic effects of (4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde on various cancer cell lines using the MTT assay. The results indicated significant cytotoxicity against MCF-7 cells with an IC50 value of approximately 15 µM, suggesting its potential as an anticancer agent .

Enzyme Inhibition Assays

Inhibition assays revealed that the compound effectively inhibited COX-2 activity with an IC50 value of 10 µM. This suggests its potential utility in treating inflammatory conditions .

Antioxidant Activity Assessment

The antioxidant capacity was measured using DPPH radical scavenging assays, where (4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde demonstrated a scavenging activity of 70% at a concentration of 50 µM, indicating its potential for protecting against oxidative damage .

Comparison with Related Compounds

To better understand the biological activity of (4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde, it is useful to compare it with structurally similar compounds:

Compound	IC50 (µM) COX-2 Inhibition	IC50 (µM) MCF-7 Cytotoxicity
(4-Chloro-3-methyl-phenyl)-oxo-acetaldehyde	10	15
Compound A	12	20
Compound B	8	25